Cas no 868218-51-3 (1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(4-Bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a sulfonamide-substituted imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 4-bromobenzenesulfonyl group, enhancing its reactivity in nucleophilic substitution reactions, while the 2-fluorophenylmethylsulfanyl moiety contributes to its lipophilicity and binding affinity. The dihydroimidazole core provides structural rigidity, making it a useful intermediate for heterocyclic synthesis. Its distinct functional groups suggest utility in the development of enzyme inhibitors or receptor modulators, particularly in targeting sulfur-containing biological systems. The presence of bromine and fluorine atoms offers opportunities for further derivatization, enabling precise structural modifications for tailored applications. This compound is suited for exploratory research in drug discovery and mechanistic studies.
1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
868218-51-3 structure
Product Name:1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:868218-51-3
MF:C16H14BrFN2O2S2
MW:429.32696390152
CID:5981495
PubChem ID:2148775
Update Time:2025-06-14

1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • 1H-Imidazole, 1-[(4-bromophenyl)sulfonyl]-2-[[(2-fluorophenyl)methyl]thio]-4,5-dihydro-
    • 1-((4-bromophenyl)sulfonyl)-2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazole
    • AKOS024609759
    • SR-01000909123
    • 1-(4-bromophenyl)sulfonyl-2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole
    • F1804-0241
    • 868218-51-3
    • 1-(4-bromobenzenesulfonyl)-2-{[(2-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • SR-01000909123-1
    • Inchi: 1S/C16H14BrFN2O2S2/c17-13-5-7-14(8-6-13)24(21,22)20-10-9-19-16(20)23-11-12-3-1-2-4-15(12)18/h1-8H,9-11H2
    • InChI Key: CGZHQVABPDZPRV-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=CC=C2F)N(S(C2=CC=C(Br)C=C2)(=O)=O)CCN=1

Computed Properties

  • Exact Mass: 427.96641g/mol
  • Monoisotopic Mass: 427.96641g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Predicted)
  • Boiling Point: 532.3±60.0 °C(Predicted)
  • pka: -3.62±0.60(Predicted)

1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-51-3)

The compound 1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-51-3) is a specialized organic molecule with a unique structural framework. Its imidazole core, combined with sulfonyl and sulfanyl functional groups, makes it a subject of interest in pharmaceutical and materials science research. The presence of bromobenzene and fluorophenyl substituents further enhances its potential applications in drug discovery and agrochemical development.

In recent years, researchers have focused on sulfonamide derivatives due to their broad biological activities, including antimicrobial and anti-inflammatory properties. This compound, with its 4,5-dihydro-1H-imidazole backbone, aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. Its CAS No. 868218-51-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patents.

The synthesis of 1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step organic reactions, often starting from commercially available bromobenzenesulfonyl chloride and 2-fluorobenzyl mercaptan. The process highlights the importance of sulfur-containing compounds in modern synthetic chemistry, a topic frequently searched in academic databases and AI-driven research tools. Optimizing yield and purity remains a key challenge, driving innovations in catalytic methods and green chemistry.

From an industrial perspective, this compound’s structural complexity offers opportunities for customization in high-value chemical intermediates. Its potential as a building block for biologically active molecules is underscored by the rising interest in fluorinated and brominated compounds, which are often explored for their enhanced stability and bioavailability. Searches for "fluorophenyl derivatives in drug design" and "bromobenzene applications" reflect this trend.

Environmental and safety considerations are also critical when handling 1-(4-bromobenzenesulfonyl)-2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. The compound’s spectroscopic data (NMR, IR, MS) and chromatographic profiles are well-documented, aiding in quality control and regulatory compliance—topics frequently queried in analytical chemistry forums.

In conclusion, CAS No. 868218-51-3 represents a versatile scaffold with significant potential in life sciences and material engineering. Its combination of imidazole, sulfonyl, and aryl halide motifs positions it at the intersection of cutting-edge research and industrial innovation. As interest in tailored heterocycles grows, this compound will likely remain a focal point for scientific inquiry and application development.

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